Cas no 2901107-10-4 (1-(BenZyloxy)-3,4-difluoro-2-iodobenZene)

• Product Name: 1-(BenZyloxy)-3,4-difluoro-2-iodobenZene
• CAS No: 2901107-10-4
• MF: C₁₃H₉F₂IO
• MW: 346.111243009567
• CID: 6796352
• PubChem ID: 171368203
• Update Time: 2025-10-28

1-(BenZyloxy)-3,4-difluoro-2-iodobenZene Chemical and Physical Properties

Names and Identifiers

• 2901107-10-4
• MFCD34766674
• 1-(BenZyloxy)-3,4-difluoro-2-iodobenZene

• Inchi： 1S/C13H9F2IO/c14-10-6-7-11(13(16)12(10)15)17-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： VSDXZWPCNMFKMQ-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=CC=1OCC1C=CC=CC=1)F)F

Computed Properties

• Exact Mass: 345.96662g/mol
• Monoisotopic Mass: 345.96662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(BenZyloxy)-3,4-difluoro-2-iodobenZene

1-(Benzyloxy)-3,4-difluoro-2-iodobenzene: A Comprehensive Overview

1-(Benzyloxy)-3,4-difluoro-2-iodobenzene (CAS No. 2901107-10-4) is a highly specialized organic compound with a unique structure that makes it valuable in various fields of chemistry and materials science. This compound belongs to the class of aromatic heterocycles, specifically a substituted benzene ring with multiple functional groups attached. The presence of benzyloxy, difluoro, and iodo substituents on the benzene ring imparts distinct chemical properties, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 1-(benzyloxy)-3,4-difluoro-2-iodobenzene is characterized by a benzene ring with three substituents: a benzyloxy group at position 1, fluorine atoms at positions 3 and 4, and an iodine atom at position 2. This arrangement creates a highly electron-deficient aromatic system due to the electronegative nature of fluorine and iodine atoms. The benzyloxy group further contributes to the compound's electronic properties by introducing an electron-withdrawing effect through resonance.

Recent studies have highlighted the potential of 1-(benzyloxy)-3,4-difluoro-2-iodobenzene in the field of pharmaceutical chemistry. Its unique electronic properties make it an ideal candidate for use as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel anti-cancer agents, where its ability to modulate specific cellular pathways has shown promising results. Additionally, its application in materials science has been investigated for its potential use in organic electronics, particularly in the development of advanced semiconductors.

The synthesis of 1-(benzyloxy)-3,4-difluoro-2-iodobenzene involves a multi-step process that typically begins with the bromination or iodination of a suitable benzene derivative. Subsequent steps may include nucleophilic substitution reactions or coupling reactions to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield.

In terms of physical properties, 1-(benzyloxy)-3,4-difluoro-2-iodobenzene exhibits a high melting point due to its rigid molecular structure and strong intermolecular forces. Its solubility in organic solvents is moderate, making it suitable for use in various organic reactions. The compound is stable under normal conditions but may undergo decomposition under extreme thermal or oxidative conditions.

The application of 1-(benzyloxy)-3,4-difluoro-2-iodobenzene extends beyond traditional chemical synthesis. Its role as a building block in the construction of complex molecular architectures has been widely recognized. For example, it has been employed as a key intermediate in the synthesis of advanced polymers and nanomaterials. Furthermore, its ability to act as a precursor for radiopharmaceuticals has opened new avenues in medical imaging and diagnostics.

Recent research has also focused on the environmental impact and sustainability aspects of 1-(benzyloxy)-3,4-difluoro-2-iodobenzene production. Scientists are exploring greener synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. These efforts align with global initiatives aimed at promoting sustainable chemistry practices.

In conclusion, 1-(benzyloxy)-3,4-difluoro-2-iodobenzene (CAS No. 2901107-10-4) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations within pharmaceuticals, materials science, and beyond.